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Compound of Interest

Ethyl 2-(2,6-
Compound Name:
dichlorophenyl)acetate

Cat. No.: B2472086

An In-depth Technical Guide on the Chemical Properties of Ethyl 2-(2,6-
dichlorophenyl)acetate

Introduction

Ethyl 2-(2,6-dichlorophenyl)acetate is a halogenated aromatic compound with applications
as a useful research chemical and as an impurity in the synthesis of certain pharmaceutical
compounds.[1][2] This technical guide provides a comprehensive overview of its chemical and
physical properties, synthesis, and safety information, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Ethyl 2-(2,6-
dichlorophenyl)acetate are summarized below.

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)
ethyl 2-(2,6-

IUPAC Name _ [2]
dichlorophenyl)acetate
(2,6-Dichlorophenyl)acetic acid
ethyl ester, Ethyl 2,6-

Synonyms ) [2][3]
Dichlorobenzeneacetate,
Guanfacine Impurity 6

CAS Number 90793-64-9 [2][3]

Molecular Formula C10H10Cl202 [21[3114]

Molecular Weight 233.09 g/mol [2][3]1[4]
InChl=1S/C10H10CI202/c1-2-

InChl 14-10(13)6-7-8(11)4-3-5- [2][3]
9(7)12/h3-5H,2,6H2,1H3
XHULTZDJYYIKR-

InChlKey [2][4]
UHFFFAOYSA-N
CCOC(=0)CC1l=C(C=CC=C1

SMILES [2][3]
Chcl

Table 2: Physical Properties
Property Value Source(s)

Physical Form

Solid, Low Melting Solid, Neat

[1]14]

Melting Point

>33.0°C

[5]

Solubility

Chloroform (Slightly), Ethyl
Acetate (Sparingly)

[5]

Storage Temperature

Refrigerator, under inert

atmosphere

[5]

Chemical Synthesis and Reactivity
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Synthesis

Ethyl 2-(2,6-dichlorophenyl)acetate is typically synthesized via the esterification of 2,6-
dichlorophenylacetic acid. The precursor, 2,6-dichlorophenylacetic acid, can be prepared
through various methods, including the hydrolysis of (2,6-dichloro-phenyl)-acetonitrile.[6]

Experimental Protocol: Esterification of 2,6-Dichlorophenylacetic Acid

This protocol describes a general procedure for the synthesis of Ethyl 2-(2,6-
dichlorophenyl)acetate from its corresponding carboxylic acid.

e Materials:
o 2,6-Dichlorophenylacetic acid
o Ethanol (absolute)
o Sulfuric acid (concentrated) or another suitable acid catalyst (e.g., thionyl chloride)
o Sodium bicarbonate solution (saturated)
o Brine (saturated sodium chloride solution)
o Anhydrous magnesium sulfate or sodium sulfate
o Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

e Procedure:

[e]

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
2,6-dichlorophenylacetic acid in an excess of absolute ethanol.

[e]

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

o

Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress
by thin-layer chromatography (TLC).

o

After the reaction is complete, allow the mixture to cool to room temperature.
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o Remove the excess ethanol under reduced pressure.

o Dissolve the residue in an organic solvent such as ethyl acetate and transfer it to a
separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.[7]

o Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate.[7]

o Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the
crude Ethyl 2-(2,6-dichlorophenyl)acetate.

o The crude product can be further purified by distillation under reduced pressure or column
chromatography.

Reactivity and Stability

« Stability: The compound is stable under normal storage conditions.[8] It is recommended to
store it in a refrigerator under an inert atmosphere.[5]

e Hazardous Reactions: No known hazardous reactions have been reported under normal
conditions of use.[9]

» Conditions to Avoid: Specific conditions to avoid are not extensively documented, but as a
general precaution for organic esters, strong oxidizing agents and strong bases should be
avoided.[9]

Safety Information

Based on safety data for similar compounds, Ethyl 2-(2,6-dichlorophenyl)acetate may cause
skin and eye irritation.[9] It is advised to handle the compound in a well-ventilated area and to
wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[8]

[9]

Visualizations
Diagram 1: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 2-(2,6-dichlorophenyl)acetate chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2472086#ethyl-2-2-6-dichlorophenyl-acetate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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